BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 4-Cyanothiazole: Molecular
Properties and Identification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Cyanothiazole

Cat. No.: B073293

This technical guide provides essential information regarding the molecular weight and
chemical formula of 4-Cyanothiazole, a heterocyclic nitrile of interest to researchers and
professionals in drug development and chemical synthesis. The data is presented in a clear,
tabular format for ease of reference.

Core Molecular Data

4-Cyanothiazole, also known by its IUPAC name 1,3-thiazole-4-carbonitrile, is a small
molecule containing a thiazole ring substituted with a nitrile group.[1] Its fundamental molecular
properties are summarized below.

Property Value Source
Molecular Formula C4H2N2S [1112][3]
Molecular Weight 110.14 g/mol [1112]
Exact Mass 109.993869 Da [1]

CAS Number 1452-15-9 [1]
IUPAC Name 1,3-thiazole-4-carbonitrile [1]

Chemical Identification and Structure
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The unique identification of 4-Cyanothiazole is crucial for experimental and regulatory
purposes. The following diagram illustrates the key identifiers and the molecular formula,
providing a logical relationship between these core pieces of information.

4-Cyanothiazole

4-Thiazolecarbonitrile

CAS: 1452-15-9

Formula: C4H2N2S MW: 110.14 g/mol IUPAC: 1,3-thiazole-4-carbonitrile

Click to download full resolution via product page
Figure 1: Key identifiers for 4-Cyanothiazole.

This guide serves as a foundational reference for professionals requiring accurate and readily
accessible data on 4-Cyanothiazole. No experimental protocols are detailed as this document
focuses on the core chemical properties derived from established chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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